Cas no 219967-69-8 (Fmoc-O-t-butyl-L-beta-homotyrosine)

• Product Name: Fmoc-O-t-butyl-L-beta-homotyrosine
• CAS No: 219967-69-8
• MF: C₂₉H₃₁NO₅
• MW: 473.560148477554
• MDL: MFCD01862862
• CID: 254558
• PubChem ID: 329747773
• Update Time: 2025-09-22

Fmoc-O-t-butyl-L-beta-homotyrosine Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid,4-(1,1-dimethylethoxy)-b-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (bS)-
• O-tert-Butyl-N-Fmoc-L-beta-homotyrosine
• Fmoc-β-HoTyr(tBu)-OH
• Benzenebutanoic acid, 4-(1,1-dimethylethoxy)-β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (βS)-
• Fmoc-l-beta-homotyrosine(otbu)
• Fmoc-L-beta-HTyr(tBu)-OH
• FMOC-L-ß-HOMOTYROSINE(OTBU)
• Fmoc-L-β-Homo-Tyr(OtBu)-OH
• FMOC-L-β-HOMOTYROSINE(OTBU)
• Fmoc-O-t-butyl-L-beta-homotyrosine
• Fmoc-β-HomoTyr(tBu)-OH
• (S)-3-(<<(9H-fluoren-9-yl)methoxy>carbonyl>amino)-4-<4-(tert-butoxy)phenyl>butanoic acid
• Fmoc-Beta-Homo-Tyr(tBu)-OH
• FMOC-B-HOMO-TYR(TBU)-OH
• Fmoc-b-HoTyr(tBu)-OH
• FMOC-L--HOMOTYROSINE(OTBU)
• FMOC-TYR(OTBU)-(C*CH2)OH
• 219967-69-8
• Fmoc--HomoTyr(tBu)-OH
• Fmoc-
• CS-0132402
• A-HomoTyr(tBu)-OH
• (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(4-(tert-butoxy)phenyl)butanoic acid
• AC-25444
• Fmoc-beta-Homotyr(tBu)-OH, >=98.0%
• Fmoc-O-tert-butyl-L-beta-homotyrosine
• F12330
• (3S)-3-(9H-fluoren-9-ylmethoxycarbonylamino)-4-[4-[(2-methylpropan-2-yl)oxy]phenyl]butanoic acid
• AKOS015901032
• A815814
• (betaS)-4-(tert-Butoxy)-beta-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]benzenebutanoic acid
• 4-(4-tert-Butoxyphenyl)-3-({[(9H-fluoren-9-yl)methoxy](hydroxy)methylidene}amino)butanoic acid
• A-HoTyr(tBu)-OH
• MFCD01862862
• DTXSID60944597
• fmoc-b-homo-d-tyr(tbu)-oh
• SCHEMBL119255
• Fmoc-Tyr(tBu)-(C#CH2)OH
• (3S)-4-[4-(tert-butoxy)phenyl]-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}butanoic acid
• AS-47151
• (s)-3-(fmoc-amino)-4-(4-(tert-butoxy)phenyl)butanoic acid

• MDL： MFCD01862862
• Inchi： 1S/C29H31NO5/c1-29(2,3)35-21-14-12-19(13-15-21)16-20(17-27(31)32)30-28(33)34-18-26-24-10-6-4-8-22(24)23-9-5-7-11-25(23)26/h4-15,20,26H,16-18H2,1-3H3,(H,30,33)(H,31,32)/t20-/m0/s1
• InChI Key： PAFSELQEYJTCCG-FQEVSTJZSA-N
• SMILES： O(C(N[C@H](CC(=O)O)CC1C=CC(=CC=1)OC(C)(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 473.22000
• Monoisotopic Mass: 473.22
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.9A^2
• XLogP3: 5.5

Experimental Properties

• Density: 1.203
• Melting Point: 105-110 ºC
• Boiling Point: 671.4°Cat760mmHg
• Flash Point: 359.8°C
• Refractive Index: 1.594
• PSA: 84.86000
• LogP: 6.17930

Fmoc-O-t-butyl-L-beta-homotyrosine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• HazardClass：IRRITANT
• Storage Condition：2-8°C